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Compound of Interest

Compound Name: 1-(2-Ethoxyphenyl)-2-thiourea

Cat. No.: B075213 Get Quote

Disclaimer: Publicly available safety and toxicological data for 1-(2-Ethoxyphenyl)-2-thiourea
(CAS No. 1516-38-7) is limited. This guide extrapolates information from Safety Data Sheets

(SDS) and toxicological assessments of structurally related compounds, including thiourea, N-

(2-Methoxyphenyl)thiourea, and other thiourea derivatives. Researchers and scientists must

exercise caution and handle this compound with the understanding that the full hazard profile

may not be fully characterized.

This technical guide provides an in-depth overview of the known and anticipated safety and

handling precautions for 1-(2-Ethoxyphenyl)-2-thiourea, designed for researchers, scientists,

and professionals in drug development.

Hazard Identification and Classification
Based on data from related thiourea compounds, 1-(2-Ethoxyphenyl)-2-thiourea is

anticipated to be classified as hazardous. The primary concerns include acute oral toxicity and

the potential for skin sensitization.

GHS Classification (Anticipated)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 or 4
H301: Toxic if swallowed or

H302: Harmful if swallowed

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Carcinogenicity Category 2
H351: Suspected of causing

cancer[1][2]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child[1][2]

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Category 2
H411: Toxic to aquatic life with

long lasting effects[1]

Signal Word: Danger or Warning

Hazard Pictograms:

Physical and Chemical Properties
Specific experimental data for 1-(2-Ethoxyphenyl)-2-thiourea is not readily available. The

following table summarizes properties of the closely related N-(2-Methoxyphenyl)thiourea and

the parent compound, thiourea.
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Property
N-(2-
Methoxyphenyl)thiourea

Thiourea

CAS Number 1516-37-6 62-56-6

Molecular Formula C8H10N2OS CH4N2S

Molecular Weight 182.24 g/mol 76.12 g/mol

Appearance
White to light yellow

powder/crystal

White crystalline powder or

solid

Melting Point 155-157 °C[3] 176-178 °C

Boiling Point 307.3 ± 44.0 °C (Predicted) Decomposes

Solubility No data available
Soluble in water (137 g/L at 20

°C)

Toxicological Information
Detailed toxicological studies on 1-(2-Ethoxyphenyl)-2-thiourea have not been identified. The

data below for related compounds indicates a potential for significant toxicity.
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Toxicological
Endpoint

N-(2-
Methoxyphenyl)thi
ourea

Thiourea 1-Phenyl-2-thiourea

Acute Oral Toxicity

(LD50)

LDLo (Rat): 100

mg/kg[4]

LD50 (Rat): 125-1930

mg/kg bw[5]

LD50 (Rat): 3

mg/kg[6]

Acute Dermal Toxicity

(LD50)
No data available

LD50 (Rabbit): >2800

mg/kg bw[5]
No data available

Acute Inhalation

Toxicity (LC50)
No data available

LC50 (Rat): >195

mg/m³ (4 h)[2]
No data available

Skin

Corrosion/Irritation

No specific data, but

skin contact should be

avoided.

Reported to be slightly

irritating in animal

studies.

No data available

Serious Eye

Damage/Irritation

No specific data, but

eye contact should be

avoided.

May cause slight eye

irritation.
No data available

Respiratory or Skin

Sensitization

Potential for skin

sensitization.

Cases of contact

dermatitis have been

reported in humans.[2]

May cause an allergic

skin reaction.

Carcinogenicity No data available
Suspected of causing

cancer.[1][2]
No data available

Reproductive Toxicity No data available

Suspected of

damaging fertility or

the unborn child.[1][2]

No data available

Experimental Protocols
Detailed experimental protocols for the safety assessment of 1-(2-Ethoxyphenyl)-2-thiourea
are not available in the public domain. Standard OECD guidelines for testing of chemicals

would be followed to determine the toxicological properties listed in the table above. For

example, acute oral toxicity is typically determined using OECD Test Guideline 423.

Handling and Storage
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Engineering Controls:

Handle in a well-ventilated area, preferably in a chemical fume hood.[6]

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection:

Wear a lab coat or other protective clothing.

Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[7] Inspect gloves before use.

Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-approved

particulate respirator should be used.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust.

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]

Remove and wash contaminated clothing before reuse.[6]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]

Store locked up.[4][6]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.
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First Aid Measures
Immediate medical attention is required in case of significant exposure.

Exposure Route First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[6]

Skin Contact

Immediately take off all contaminated clothing.

Wash off immediately with plenty of water for at

least 15 minutes. Seek immediate medical

attention.[6]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[6]

Ingestion

Call a poison control center or doctor

immediately. Rinse mouth. Do NOT induce

vomiting.[6]

Accidental Release Measures
Personal Precautions:

Evacuate personnel to safe areas.

Wear appropriate personal protective equipment (see Section 5).

Avoid dust formation.

Ensure adequate ventilation.

Environmental Precautions:
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Prevent product from entering drains.[4]

Should not be released into the environment.[6]

Methods for Cleaning Up:

Sweep up and shovel into suitable containers for disposal.[6]

Avoid generating dust.

After cleaning, flush the area with water.

Disposal Considerations
Dispose of contents and container in accordance with local, regional, and national regulations.

This material may be considered a hazardous waste.

Visualizations
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Chemical Spill Occurs

Assess the Situation
(Size, Location, Hazards)

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill
(Use absorbent pads/booms)

Clean Up Spill
(Sweep solid material)

Decontaminate Area and Equipment

Dispose of Waste
(Follow hazardous waste protocols)

Report the Incident

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.
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Exposure Occurs Determine Route of Exposure

Inhalation

Breathing

Skin Contact
Touch

Eye Contact

Splash

Ingestion

Swallowing

Move to Fresh Air
Seek Immediate Medical Attention

Remove Contaminated Clothing
Wash Skin with Plenty of Water (15+ min)

Seek Immediate Medical Attention

Rinse Eyes with Water (15+ min)
Remove Contact Lenses

Seek Immediate Medical Attention

Rinse Mouth
Do NOT Induce Vomiting

Call Poison Center/Doctor Immediately

Click to download full resolution via product page

Caption: First Aid Decision Tree for Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-(2-Ethoxyphenyl)-2-thiourea: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075213#1-2-ethoxyphenyl-2-thiourea-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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